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Compound of Interest

Compound Name: 3Hoi-BA-01

Cat. No.: B15620466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3Hoi-BA-01 is a potent and selective inhibitor of the mammalian target of rapamycin (mTOR),

a crucial serine/threonine kinase that regulates cell growth, proliferation, metabolism, and

survival. Its systematic IUPAC name is (E)-3-(4-(benzo[d][1][2]dioxol-5-yl)-2-oxobut-3-en-1-

yl)-3-hydroxyindolin-2-one. By targeting the ATP-binding pocket of mTOR, 3Hoi-BA-01
effectively modulates downstream signaling pathways, making it a valuable tool for research in

oncology, cardiovascular diseases, and neurobiology. These application notes provide detailed

information on the solubility and preparation of 3Hoi-BA-01 for research applications.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility information for 3Hoi-BA-01 is

provided in the table below. While it is known to be soluble in Dimethyl Sulfoxide (DMSO),

specific quantitative solubility data is not widely published and should be determined

empirically for optimal experimental design.
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Property Value

Chemical Formula C₁₉H₁₅NO₅

Molecular Weight 337.33 g/mol

CAS Number 355428-84-1

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Powder) Store at -20°C for long-term stability.

Storage (in Solvent) Store at -80°C for long-term stability.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 3Hoi-BA-01 in DMSO, a

common starting point for in vitro cellular assays.

Materials:

3Hoi-BA-01 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of 3Hoi-BA-01 powder to reach room temperature before opening

to prevent condensation.
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Weigh: Accurately weigh a desired amount of 3Hoi-BA-01 powder. For example, to prepare

1 mL of a 10 mM stock solution, you would need 3.37 mg of 3Hoi-BA-01 (Molecular Weight

= 337.33 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the

example above, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

in a water bath (37°C) may be used to aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store: Store the aliquots at -80°C for long-term use.

Note: For cell culture experiments, the final concentration of DMSO should be kept low

(typically ≤ 0.5%) to avoid cytotoxicity. Prepare intermediate dilutions of the stock solution in

cell culture medium as needed.

Representative Synthesis of 3Hoi-BA-01
The following is a representative, non-validated protocol for the synthesis of 3Hoi-BA-01,

based on common organic chemistry reactions for analogous structures. This protocol should

be considered a theoretical guide and would require optimization and validation.

Step 1: Aldol Condensation

This step involves the reaction of 3-hydroxy-2-oxindole with 4-(benzo[d][1][2]dioxol-5-yl)-4-

oxobutanal.

Materials:

3-hydroxy-2-oxindole

4-(benzo[d][1][2]dioxol-5-yl)-4-oxobutanal

Piperidine (as a basic catalyst)
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Ethanol (as a solvent)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Procedure:

Dissolve 3-hydroxy-2-oxindole and 4-(benzo[d][1][2]dioxol-5-yl)-4-oxobutanal in ethanol in a

round-bottom flask.

Add a catalytic amount of piperidine to the mixture.

Heat the reaction mixture to reflux and stir for several hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 3Hoi-BA-01.

Visualizations
mTOR Signaling Pathway Inhibition by 3Hoi-BA-01
3Hoi-BA-01 inhibits the mTOR kinase, a central regulator of cell growth and proliferation. The

diagram below illustrates the key components of the PI3K/Akt/mTOR signaling pathway and

the point of inhibition by 3Hoi-BA-01.
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Inhibition of the mTOR signaling pathway by 3Hoi-BA-01.
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Proposed Synthesis Workflow for 3Hoi-BA-01
The following diagram outlines the proposed two-step synthesis of 3Hoi-BA-01 via an aldol

condensation reaction.

3-hydroxy-2-oxindole

Aldol Condensation
(Piperidine, Ethanol, Reflux)

4-(benzo[d][1,3]dioxol-5-yl)
-4-oxobutanal
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Proposed synthesis workflow for 3Hoi-BA-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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